(Z)-[(Furan-2-yl)methyl]({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methylidene)amine

• Molecular Formula: C13H16N4O2
• Molecular Weight: 260.29 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-1-[1-(oxolan-3-ylmethyl)triazol-4-yl]methanimine
• InChI: InChI=1S/C13H16N4O2/c1-2-13(19-4-1)7-14-6-12-9-17(16-15-12)8-11-3-5-18-10-11/h1-2,4,6,9,11H,3,5,7-8,10H2
• InChI Key: MLXDDHBTWSBFMP-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CN2C=C(N=N2)C=NCC3=CC=CO3

Description

The compound “(Z)-(Furan-2-yl)methylamine” is a Schiff base derivative featuring a 1,2,3-triazole core substituted with an oxolan-3-ylmethyl group and a furan-2-ylmethyl imine moiety. The (Z)-configuration indicates the spatial arrangement of substituents around the imine double bond. Its structure combines aromatic heterocycles (furan and triazole) with a tetrahydrofuran-derived oxolane group, which may enhance solubility in polar organic solvents.

Preparation Methods

The synthesis of (Z)-(Furan-2-yl)methylmethyl]-1H-1,2,3-triazol-4-yl}methylidene)amine involves multiple steps. One common synthetic route includes the reaction of furan-2-carbaldehyde with 1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazole-4-carbaldehyde under specific conditions . The reaction typically requires a catalyst and is carried out in an inert atmosphere to prevent unwanted side reactions. Industrial production methods may involve similar steps but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The triazole ring can be reduced under specific conditions to form corresponding amines.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the triazole ring. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

(Z)-(Furan-2-yl)methylmethyl]-1H-1,2,3-triazol-4-yl}methylidene)amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of (Z)-(Furan-2-yl)methylmethyl]-1H-1,2,3-triazol-4-yl}methylidene)amine involves its interaction with specific molecular targets. The furan ring can interact with enzymes and proteins, potentially inhibiting their activity. The triazole ring is known to bind to metal ions, which can affect various biochemical pathways . These interactions can lead to the compound’s observed biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally related derivatives, focusing on molecular architecture, physicochemical properties, and synthesis strategies. Key analogues include:

Structural Analogues and Their Properties

Compound Name	Molecular Formula	Molecular Weight	Core Structure	Key Functional Groups	Substituents	Synthesis Method
Target Compound: (Z)-(Furan-2-yl)methylamine	C₁₃H₁₆N₄O₂	272.30 g/mol	1,2,3-Triazole	Imine, Furan, Oxolane	Oxolan-3-ylmethyl, Furan-2-ylmethyl	Schiff base formation (reflux, H₂SO₄)
[1-(4-Fluorobenzyl)-1H-1,2,3-triazole-4-ylmethyl]-methyl-phenyl-amine (1b)	C₁₇H₁₇FN₄	296.35 g/mol	1,2,3-Triazole	Amine, Fluorobenzyl	4-Fluorobenzyl, Methyl-phenyl-amine	CuAAC followed by alkylation
Ethyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methyl)amine	C₁₀H₁₈N₄O	210.28 g/mol	1,2,3-Triazole	Amine, Oxolane	Oxolan-3-ylmethyl, Ethylamine	Alkylation of triazole intermediate
Methyl({1-[(oxolan-3-yl)methyl]-1H-1,2,3-triazol-4-yl}methyl)amine	C₉H₁₆N₄O	196.25 g/mol	1,2,3-Triazole	Amine, Oxolane	Oxolan-3-ylmethyl, Methylamine	Similar to with methyl groups
1-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine oxalate	C₁₀H₁₃N₃O₂S·C₂H₂O₄	345.35 g/mol	1,2,4-Oxadiazole	Oxadiazole, Furan, Thioether	Furan-2-yl, Methylthio, Oxalate counterion	Oxadiazole cyclization

Key Comparative Analysis

• Core Heterocycle : The target compound’s 1,2,3-triazole core distinguishes it from 1,2,4-oxadiazole derivatives (e.g., ), which exhibit lower aromatic stabilization but higher metabolic stability in biological systems.
• Substituent Effects :
  • The oxolan-3-ylmethyl group (shared with ) enhances hydrophilicity compared to aryl substituents (e.g., fluorobenzyl in ).
  • The imine group in the target compound introduces hydrolytic sensitivity absent in amine derivatives (e.g., ).
• Synthetic Routes :
  • The target’s imine linkage is formed via acid-catalyzed condensation (H₂SO₄, DMF, reflux) , contrasting with alkylation or CuAAC methods for amine derivatives .
  • Oxadiazole analogues require cyclization of thiosemicarbazides or hydrazides .

Physicochemical Properties

• Solubility : The oxolane and furan groups in the target compound likely improve solubility in alcohols and ethers compared to purely aromatic analogues (e.g., ).
• Thermal Stability : Triazole-based compounds generally exhibit higher thermal stability (>200°C) than oxadiazoles due to aromatic resonance .
• Crystallinity : Hydrogen-bonding networks (e.g., N–H⋯N interactions in oxadiazoles ) may differ from the target’s imine-based packing.

Research Findings and Methodological Considerations

• Structural Characterization : X-ray crystallography using SHELX programs is critical for confirming the (Z)-configuration and hydrogen-bonding patterns.
• Degradation Pathways : Under thermal aging, imine bonds may hydrolyze, whereas oxadiazoles undergo oxidation or chain scission .

Biological Activity

(Z)-(Furan-2-yl)methylamine is a complex organic compound characterized by the presence of a furan ring, a triazole moiety, and an oxolane (tetrahydrofuran) group. This structural configuration suggests potential applications in medicinal chemistry due to the diverse biological activities associated with its components.

Structural Overview

The compound's structure can be broken down into three primary functional groups:

• Furan Ring : Known for its role in various biological activities and as a precursor in organic synthesis.
• Triazole Moiety : Recognized for its ability to form hydrogen bonds, enhancing binding affinity with biological macromolecules.
• Oxolane Group : Adds to the compound's solubility and potential interaction with biological targets.

Antimicrobial Properties

Research indicates that triazole derivatives exhibit significant antimicrobial activity. Compounds similar to (Z)-[(Furan-2-yl)methyl] have shown effectiveness against various bacterial strains and fungi. For instance, studies on related triazole compounds demonstrated inhibition of growth in pathogens such as Staphylococcus aureus and Candida albicans .

Anticancer Activity

The presence of the triazole and furan rings has been linked to anticancer properties. In vitro studies suggest that compounds containing these moieties can induce apoptosis in cancer cells. For example, derivatives have been shown to inhibit cell proliferation in breast cancer cell lines by triggering apoptotic pathways .

Anti-inflammatory Effects

Compounds featuring furan and triazole structures have been reported to exhibit anti-inflammatory properties. These effects are often mediated through the inhibition of pro-inflammatory cytokines, providing a basis for their potential use in treating inflammatory diseases .

Case Studies

• Antimicrobial Activity : A study tested various triazole derivatives against Escherichia coli, revealing that modifications to the furan ring significantly enhanced antibacterial activity .
• Anticancer Efficacy : In a series of experiments involving human cancer cell lines, a derivative of (Z)-[(Furan-2-yl)methyl] was shown to reduce cell viability by over 50% at concentrations as low as 10 µM .
• Inflammation Models : Animal models treated with furan-containing compounds showed reduced symptoms of inflammation when compared to control groups, indicating their therapeutic potential .

Data Tables

Biological Activity	Effectiveness	Reference
Antimicrobial	Significant against S. aureus
Anticancer	Induces apoptosis in breast cancer cells
Anti-inflammatory	Reduces cytokine levels